Cas no 1443309-83-8 ((2-ETHYLPHENYL)(1-METHYL-1H-PYRROL-2-YL)METHANOL)

• Product Name: (2-ETHYLPHENYL)(1-METHYL-1H-PYRROL-2-YL)METHANOL
• CAS No: 1443309-83-8
• MF: C₁₄H₁₇NO
• MW: 215.290883779526
• MDL: MFCD07775410
• CID: 5170288
• Update Time: 2026-03-04

(2-ETHYLPHENYL)(1-METHYL-1H-PYRROL-2-YL)METHANOL Chemical and Physical Properties

Names and Identifiers

• (2-ETHYLPHENYL)(1-METHYL-1H-PYRROL-2-YL)METHANOL

• MDL： MFCD07775410
• Inchi： 1S/C14H17NO/c1-3-11-7-4-5-8-12(11)14(16)13-9-6-10-15(13)2/h4-10,14,16H,3H2,1-2H3
• InChI Key： JPKZUICTLPANEW-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC=C1CC)(C1=CC=CN1C)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on (2-ETHYLPHENYL)(1-METHYL-1H-PYRROL-2-YL)METHANOL

Comprehensive Overview of (2-ETHYLPHENYL)(1-METHYL-1H-PYRROL-2-YL)METHANOL (CAS No. 1443309-83-8): Properties, Applications, and Industry Insights

The compound (2-ETHYLPHENYL)(1-METHYL-1H-PYRROL-2-YL)METHANOL, identified by its CAS number 1443309-83-8, is a specialized organic molecule with a unique structural framework. This methanol derivative combines aromatic and heterocyclic components, making it a subject of interest in pharmaceutical and material science research. Its molecular formula and weight, along with its synthetic pathway, have been documented in recent studies, highlighting its potential as a building block for advanced chemical applications.

In the context of current industry trends, researchers are increasingly focusing on sustainable synthesis methods for compounds like 1443309-83-8. The demand for eco-friendly intermediates has grown, driven by regulatory pressures and corporate sustainability goals. This compound's structural versatility allows for modifications that align with green chemistry principles, such as reducing solvent waste or optimizing catalytic processes. Laboratories exploring heterocyclic modifications often reference this molecule due to its balanced reactivity profile.

From an analytical perspective, (2-ETHYLPHENYL)(1-METHYL-1H-PYRROL-2-YL)METHANOL exhibits distinct spectral characteristics. Nuclear magnetic resonance (NMR) studies reveal clear signals for its ethylphenyl moiety and pyrrole ring protons, while mass spectrometry confirms its molecular ion peak. These properties make it a valuable reference standard for method development in analytical chemistry laboratories. Recent publications have emphasized its utility in calibrating instruments for aromatic alcohol detection systems.

The pharmaceutical sector shows particular interest in this compound's potential as a precursor for bioactive molecules. While not itself a drug candidate, its molecular scaffold appears in several patent applications for central nervous system modulators. This aligns with growing investment in neurological research, where modified pyrrole derivatives demonstrate promising activity. However, comprehensive toxicological studies would be required before any therapeutic application.

Material scientists have investigated CAS 1443309-83-8 for its potential in polymeric systems. The compound's ability to participate in crosslinking reactions makes it interesting for developing specialty resins. In electronics applications, its conjugated system suggests possible use in organic semiconductors, though conductivity measurements indicate it would require structural optimization for such purposes. These findings contribute to the broader discussion about molecular engineering for advanced materials.

Regarding stability and handling, (2-ETHYLPHENYL)(1-METHYL-1H-PYRROL-2-YL)METHANOL demonstrates typical characteristics of air-sensitive alcohols. Standard protocols recommend storage under inert atmosphere to prevent oxidative degradation. Its solubility profile favors polar organic solvents, which is relevant for researchers planning solution-phase reactions. These practical considerations are frequently addressed in technical bulletins from specialty chemical suppliers.

The commercial availability of 1443309-83-8 remains limited to research-scale quantities, reflecting its status as a fine chemical rather than a bulk commodity. Procurement specialists often search for custom synthesis options when larger amounts are needed. Pricing trends correlate with the complexity of its multi-step preparation, which typically involves Grignard reactions followed by careful purification. These economic factors influence its adoption in various research programs.

Looking forward, the scientific community continues to explore novel applications for (2-ETHYLPHENYL)(1-METHYL-1H-PYRROL-2-YL)METHANOL. Recent conference presentations have highlighted its potential in asymmetric catalysis as a chiral auxiliary. Other investigations focus on its photophysical properties, which may prove valuable in sensor development. These diverse research directions underscore the compound's relevance across multiple disciplines within modern chemistry.